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Compound of Interest

Compound Name: Isopulegol acetate

Cat. No.: B1618702

Essential Safety and Handling Guide for
Isopulegol Acetate

This guide provides immediate safety, operational, and disposal protocols for laboratory
personnel handling Isopulegol acetate. Adherence to these procedures is critical for ensuring
a safe laboratory environment and minimizing exposure risks.

Isopulegol acetate is a combustible liquid and should be handled with care.[1][2] While
comprehensive health hazard data is incomplete, it is classified as a hazardous chemical by
the Occupational Safety and Health Administration (OSHA).[1] Direct eye contact may lead to
temporary irritation.[1] The related compound, Isopulegol, is known to be harmful if swallowed,
a cause of skin and serious eye irritation, and may cause respiratory irritation, suggesting that
similar precautions should be taken for Isopulegol acetate.[3][4][5]

Personal Protective Equipment (PPE)

Appropriate PPE is the final and most critical barrier against exposure. The following table
outlines the recommended PPE for handling Isopulegol acetate, based on the potential
hazards.
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BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specific Recommendations

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber, >0.11 mm
thickness).[3]

To prevent skin contact.
Isopulegol, a related
compound, causes skin
irritation.[3][4][5]

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles.[1][3][4] A face shield
may be necessary for splash-

prone procedures.[4]

To protect against eye irritation

from splashes.[1]

Body Protection

A lab coat or other protective
clothing.[1]

To prevent contamination of

personal clothing.

Respiratory Protection

Generally not required in a
well-ventilated area. Use a
NIOSH-approved respirator if
vapors are generated or in

case of a large spill.[3][4][6]

To prevent inhalation of
vapors, especially since
related compounds can cause

respiratory irritation.[4][5]

Chemical and Physical Properties

A summary of the key physical and chemical properties of Isopulegol acetate is provided

below for quick reference.

Property

Value

Source

Classification

Combustible Liquid, N.O.S.

[2]

Flash Point

186.0 °F (85.6 °C) Closed Cup

[1]

Oral LD50 (Rat)

>= 5000 mg/kg

[1]

Dermal LD50 (Rabbit)

>= 5000 mg/kg (Presumed

Non-Toxic)

[1]

Standard Operating Procedures
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Handling:

Always handle Isopulegol acetate in a well-ventilated area, preferably within a chemical
fume hood.[4][7]

o Keep the substance away from heat, sparks, open flames, and other ignition sources.[1][3][4]

[5]
e Ground all equipment used when handling the product to prevent static discharge.[1]
e Avoid breathing vapors and direct contact with skin and eyes.[1][4]
e Wash hands thoroughly with soap and water after handling.[3][4]
Storage:
« Store in a cool, dry, and well-ventilated area in a tightly closed container.[1][2][4]
o Keep away from incompatible materials and ignition sources.[4][7]
Spill and Disposal Plan
Spill Response:

o Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area
and ensure adequate ventilation.

o Control Ignition Sources: Eliminate all nearby sources of ignition.[1]

o Containment: For small spills, absorb the liquid with an inert material such as sand,
vermiculite, or diatomaceous earth.[1] For large spills, cover with a plastic sheet to prevent
spreading before absorbing.[1]

o Collection: Carefully collect the absorbed material and place it into a suitable, labeled
container for hazardous waste disposal.[1][4]

e Decontamination: Clean the spill area thoroughly to remove any residual contamination.[1]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1618702?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI0aTgyM2tqeDM5Mm1xeDN1YXAybjBvNWx4bjllIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k1NzUxQUZfODktNzktMl8lMjgtJTI5LUlzb3B1bGVnb2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0k1NzUxQUZfODktNzktMl8lMjgtJTI5LUlzb3B1bGVnb2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--628e407b0ea41cd49f1f495632e8fa47536694a0/MetaSci_MSI5751AF_89-79-2_(-)-Isopulegol.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Isopulegol_A_Guide_for_Laboratory_Professionals.pdf
https://www.vigon.com/product/isopulegol-acetate/?doc=MSDS/500955_vigon_sds_us_english.pdf&namee=IsopulegolAcetateSDS
https://www.carlroth.com/medias/SDB-8030-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDc0NDR8YXBwbGljYXRpb24vcGRmfGFERmlMMmczWWk4NU1UYzVORE14TWpBMk9UUXlMMU5FUWw4NE1ETXdYMEZWWDBWT0xuQmtaZ3w2YjlmYjE1YjRkMDk1MzgxNGNiZDc5MTAzOGZiNmJlNjNjODlkZWY1ZWIwMjA3YmQwMGQ5YmVjNGYwOTc5MTZh
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI0aTgyM2tqeDM5Mm1xeDN1YXAybjBvNWx4bjllIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k1NzUxQUZfODktNzktMl8lMjgtJTI5LUlzb3B1bGVnb2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0k1NzUxQUZfODktNzktMl8lMjgtJTI5LUlzb3B1bGVnb2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--628e407b0ea41cd49f1f495632e8fa47536694a0/MetaSci_MSI5751AF_89-79-2_(-)-Isopulegol.pdf
https://www.fishersci.com/store/msds?partNumber=AAB20260&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.vigon.com/product/isopulegol-acetate/?doc=MSDS/500955_vigon_sds_us_english.pdf&namee=IsopulegolAcetateSDS
https://www.vigon.com/product/isopulegol-acetate/?doc=MSDS/500955_vigon_sds_us_english.pdf&namee=IsopulegolAcetateSDS
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI0aTgyM2tqeDM5Mm1xeDN1YXAybjBvNWx4bjllIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k1NzUxQUZfODktNzktMl8lMjgtJTI5LUlzb3B1bGVnb2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0k1NzUxQUZfODktNzktMl8lMjgtJTI5LUlzb3B1bGVnb2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--628e407b0ea41cd49f1f495632e8fa47536694a0/MetaSci_MSI5751AF_89-79-2_(-)-Isopulegol.pdf
https://www.carlroth.com/medias/SDB-8030-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDc0NDR8YXBwbGljYXRpb24vcGRmfGFERmlMMmczWWk4NU1UYzVORE14TWpBMk9UUXlMMU5FUWw4NE1ETXdYMEZWWDBWT0xuQmtaZ3w2YjlmYjE1YjRkMDk1MzgxNGNiZDc5MTAzOGZiNmJlNjNjODlkZWY1ZWIwMjA3YmQwMGQ5YmVjNGYwOTc5MTZh
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI0aTgyM2tqeDM5Mm1xeDN1YXAybjBvNWx4bjllIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k1NzUxQUZfODktNzktMl8lMjgtJTI5LUlzb3B1bGVnb2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0k1NzUxQUZfODktNzktMl8lMjgtJTI5LUlzb3B1bGVnb2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--628e407b0ea41cd49f1f495632e8fa47536694a0/MetaSci_MSI5751AF_89-79-2_(-)-Isopulegol.pdf
https://www.vigon.com/product/isopulegol-acetate/?doc=MSDS/500955_vigon_sds_us_english.pdf&namee=IsopulegolAcetateSDS
https://www.vigon.com/product/isopulegol-acetate/
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI0aTgyM2tqeDM5Mm1xeDN1YXAybjBvNWx4bjllIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k1NzUxQUZfODktNzktMl8lMjgtJTI5LUlzb3B1bGVnb2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0k1NzUxQUZfODktNzktMl8lMjgtJTI5LUlzb3B1bGVnb2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--628e407b0ea41cd49f1f495632e8fa47536694a0/MetaSci_MSI5751AF_89-79-2_(-)-Isopulegol.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI0aTgyM2tqeDM5Mm1xeDN1YXAybjBvNWx4bjllIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k1NzUxQUZfODktNzktMl8lMjgtJTI5LUlzb3B1bGVnb2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0k1NzUxQUZfODktNzktMl8lMjgtJTI5LUlzb3B1bGVnb2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--628e407b0ea41cd49f1f495632e8fa47536694a0/MetaSci_MSI5751AF_89-79-2_(-)-Isopulegol.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Isopulegol_A_Guide_for_Laboratory_Professionals.pdf
https://www.vigon.com/product/isopulegol-acetate/?doc=MSDS/500955_vigon_sds_us_english.pdf&namee=IsopulegolAcetateSDS
https://www.vigon.com/product/isopulegol-acetate/?doc=MSDS/500955_vigon_sds_us_english.pdf&namee=IsopulegolAcetateSDS
https://www.vigon.com/product/isopulegol-acetate/?doc=MSDS/500955_vigon_sds_us_english.pdf&namee=IsopulegolAcetateSDS
https://www.vigon.com/product/isopulegol-acetate/?doc=MSDS/500955_vigon_sds_us_english.pdf&namee=IsopulegolAcetateSDS
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI0aTgyM2tqeDM5Mm1xeDN1YXAybjBvNWx4bjllIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k1NzUxQUZfODktNzktMl8lMjgtJTI5LUlzb3B1bGVnb2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0k1NzUxQUZfODktNzktMl8lMjgtJTI5LUlzb3B1bGVnb2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--628e407b0ea41cd49f1f495632e8fa47536694a0/MetaSci_MSI5751AF_89-79-2_(-)-Isopulegol.pdf
https://www.vigon.com/product/isopulegol-acetate/?doc=MSDS/500955_vigon_sds_us_english.pdf&namee=IsopulegolAcetateSDS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Waste Disposal:

» All forms of Isopulegol acetate waste, including unused product, contaminated materials
(e.g., gloves, absorbent paper), and empty containers, must be treated as hazardous waste.

[7]
» Do not dispose of Isopulegol acetate down the drain or in regular trash.[7]

o Collect all waste in properly labeled, sealed containers and store it in a designated
hazardous waste storage area.[7]

e The final disposal must be carried out by a licensed professional waste disposal service,
typically through chemical incineration.[7]

Experimental Protocols

The reviewed safety data sheets do not provide specific protocols for the neutralization of
Isopulegol acetate waste. The standard and recommended procedure is to collect all chemical
waste and transfer it to a licensed professional disposal service.[7] Attempting to neutralize the
chemical without a validated protocol is not advised and can be dangerous.[7]

PPE Selection Workflow

The following diagram outlines the logical workflow for selecting the appropriate personal
protective equipment when handling Isopulegol acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Isopulegol
acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618702#personal-protective-equipment-for-
handling-isopulegol-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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